Cas no 81657-07-0 (Diethyl 2,2'-Tricyclo3.3.1.1~3,7~decane-1,3-diyldiacetate)
81657-07-0 structure
Product Name:Diethyl 2,2'-Tricyclo3.3.1.1~3,7~decane-1,3-diyldiacetate
CAS No:81657-07-0
MF:C18H28O4
MW:308.412526130676
CID:1029954
PubChem ID:13547478
Update Time:2025-04-20
Diethyl 2,2'-Tricyclo3.3.1.1~3,7~decane-1,3-diyldiacetate Chemical and Physical Properties
Names and Identifiers
-
- Diethyl 2,2'-(adamantane-1,3-diyl)diacetate
- DIETHYL 1,3-ADAMANTANEDIACETATE
- Diethyl 2,2'-tricyclo[3.3.1.1~3,7~]decane-1,3-diyldiacetate
- Tricyclo[3.3.1.1(3,7)]decane-1,3-diacetic acid diethyl ester
- Diethyl 2,2'-tricyclo[3.3.1.1(3,7)]decane-1,3-diyldiacetate
- ethyl 2-[3-(2-ethoxy-2-oxoethyl)adamantan-1-yl]acetate
- 81657-07-0
- DTXSID00543462
- Diethyl2,2'-(adamantane-1,3-diyl)diacetate
- MFCD09743482
- ethyl 2-[3-(2-ethoxy-2-oxoethyl)-1-adamantyl]acetate
- Diethyl 2,2'-(tricyclo[3.3.1.1~3,7~]decane-1,3-diyl)diacetate
- AKOS005173997
- LS-04338
- DB-307817
- Diethyl 2,2'-Tricyclo3.3.1.1~3,7~decane-1,3-diyldiacetate
-
- MDL: MFCD09743482
- Inchi: 1S/C18H28O4/c1-3-21-15(19)10-17-6-13-5-14(7-17)9-18(8-13,12-17)11-16(20)22-4-2/h13-14H,3-12H2,1-2H3
- InChI Key: OKUZLGBPKJLVJL-UHFFFAOYSA-N
- SMILES: O(CC)C(CC12CC3CC(CC(CC(=O)OCC)(C3)C1)C2)=O
Computed Properties
- Exact Mass: 308.19875937g/mol
- Monoisotopic Mass: 308.19875937g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.112±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.012 g/l) (25 º C),
Diethyl 2,2'-Tricyclo3.3.1.1~3,7~decane-1,3-diyldiacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D484808-10mg |
Diethyl 2,2'-Tricyclo[3.3.1.1~3,7~]decane-1,3-diyldiacetate |
81657-07-0 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D484808-50mg |
Diethyl 2,2'-Tricyclo[3.3.1.1~3,7~]decane-1,3-diyldiacetate |
81657-07-0 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D484808-100mg |
Diethyl 2,2'-Tricyclo[3.3.1.1~3,7~]decane-1,3-diyldiacetate |
81657-07-0 | 100mg |
$ 95.00 | 2022-06-05 | ||
| Chemenu | CM202181-1g |
Diethyl 2,2'-tricyclo[3.3.1.1~3,7~]decane-1,3-diyldiacetate |
81657-07-0 | 95% | 1g |
$408 | 2024-07-23 | |
| Chemenu | CM202181-1g |
Diethyl 2,2'-tricyclo[3.3.1.1~3,7~]decane-1,3-diyldiacetate |
81657-07-0 | 95% | 1g |
$408 | 2021-08-04 | |
| A2B Chem LLC | AH55718-500mg |
Diethyl 2,2'-tricyclo[3.3.1.1(3,7)]decane-1,3-diyldiacetate |
81657-07-0 | >95% | 500mg |
$384.00 | 2024-04-19 | |
| A2B Chem LLC | AH55718-1g |
Diethyl 2,2'-tricyclo[3.3.1.1(3,7)]decane-1,3-diyldiacetate |
81657-07-0 | >95% | 1g |
$405.00 | 2024-04-19 | |
| A2B Chem LLC | AH55718-5g |
Diethyl 2,2'-tricyclo[3.3.1.1(3,7)]decane-1,3-diyldiacetate |
81657-07-0 | >95% | 5g |
$620.00 | 2024-04-19 | |
| A2B Chem LLC | AH55718-10g |
Diethyl 2,2'-tricyclo[3.3.1.1(3,7)]decane-1,3-diyldiacetate |
81657-07-0 | >95% | 10g |
$884.00 | 2024-04-19 | |
| A2B Chem LLC | AH55718-25g |
Diethyl 2,2'-tricyclo[3.3.1.1(3,7)]decane-1,3-diyldiacetate |
81657-07-0 | >95% | 25g |
$1516.00 | 2024-04-19 |
Diethyl 2,2'-Tricyclo3.3.1.1~3,7~decane-1,3-diyldiacetate Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
81657-07-0 (Diethyl 2,2'-Tricyclo3.3.1.1~3,7~decane-1,3-diyldiacetate) Related Products
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